(5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-2-(4-fluoroanilino)-1,3-thiazol-4-one

• Molecular Formula: C20H12ClFN2O2S
• Molecular Weight: 398.8 g/mol
• IUPAC Name: (5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H12ClFN2O2S/c21-16-4-2-1-3-15(16)17-10-9-14(26-17)11-18-19(25)24-20(27-18)23-13-7-5-12(22)6-8-13/h1-11H,(H,23,24,25)/b18-11-
• InChI Key: HLMPWKIMZCUPMD-WQRHYEAKSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)/C=C\3/C(=O)NC(=NC4=CC=C(C=C4)F)S3)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C=C3C(=O)NC(=NC4=CC=C(C=C4)F)S3)Cl

Description

(5Z)-5-[[5-(2-Chlorophenyl)furan-2-yl]methylidene]-2-(4-fluoroanilino)-1,3-thiazol-4-one is a synthetic thiazolidinone derivative characterized by a planar, conjugated structure. The compound features a Z-configuration at the C5 position, where a 5-(2-chlorophenyl)furan-2-yl substituent is linked via a methylidene group to the thiazol-4-one core. The 2-position is substituted with a 4-fluoroanilino group, contributing to its electronic and steric profile .

Preparation Methods

The synthesis of 5-{[5-(2-chlorophenyl)-2-furyl]methylene}-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one typically involves multi-step organic reactions. One common synthetic route includes the condensation of 2-chlorobenzaldehyde with 2-furylmethylamine to form an intermediate Schiff base. This intermediate is then reacted with 4-fluorophenyl isothiocyanate to yield the final thiazolidinone compound. The reaction conditions often involve the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction .

Chemical Reactions Analysis

5-{[5-(2-chlorophenyl)-2-furyl]methylene}-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the imine group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the halogenated phenyl rings, using reagents such as sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has shown promising activity as an antimicrobial agent, exhibiting inhibitory effects against various bacterial and fungal strains.

Medicine: Research has indicated potential anticancer properties, with studies demonstrating its ability to induce apoptosis in cancer cells.

Industry: The compound is explored for its potential use in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-{[5-(2-chlorophenyl)-2-furyl]methylene}-2-[(4-fluorophenyl)imino]-1,3-thiazolidin-4-one involves its interaction with various molecular targets. In biological systems, the compound can bind to enzymes and proteins, disrupting their normal function. For example, it has been shown to inhibit the activity of DNA gyrase, an enzyme essential for bacterial DNA replication, thereby exerting its antimicrobial effects . Additionally, the compound’s ability to induce apoptosis in cancer cells is attributed to its interaction with cellular pathways involved in cell cycle regulation and apoptosis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution at the Arylidene Group

Compound	Arylidene Substituent	Anilino Substituent	Key Differences	Reference
Target compound	5-(2-Chlorophenyl)furan-2-yl	4-Fluoro	High lipophilicity due to Cl and furan
(5Z)-5-[(2-Fluorobenzylidene)] analog	2-Fluorophenyl	4-Chloro	Reduced steric bulk; enhanced dipole interactions
(5E)-5-[(3,4-Dichlorophenyl)furyl]	5-(3,4-Dichlorophenyl)furan-2-yl	4-Hydroxy	Increased halogen density; E-configuration

Impact of Arylidene Modifications :

• Furan vs. phenyl : The furan ring in the target compound introduces π-π stacking capability absent in purely phenyl-substituted analogs .

Variations at the 2-Anilino Position

Compound	Anilino Substituent	Biological Activity (Reported)	Reference
Target compound	4-Fluoro	Not reported; predicted kinase inhibition
2-(4-Chloroanilino) analog	4-Chloro	Moderate antibacterial activity (MIC: 16 µg/mL)
2-(4-Hydroxyanilino) analog	4-Hydroxy	Antioxidant properties (IC₅₀: 12 µM in DPPH assay)

Electronic Effects :

• 4-Hydroxy substituent: Introduces hydrogen-bond donor capacity but reduces metabolic stability .

Core Modifications in Thiazol-4-one Derivatives

Compound	Core Structure	Key Feature	Reference
Target compound	1,3-Thiazol-4-one	Standard core with Z-arylidene
2-Thioxothiazolidin-4-one analog	2-Thioxo-1,3-thiazolidin-4-one	Enhanced electrophilicity at C2
3-Morpholinyl-oxoethyl analog	3-(Morpholinyl-oxoethyl) substituent	Improved solubility in polar solvents

Pharmacological Implications :

• 2-Thioxo analogs exhibit stronger Michael acceptor activity, targeting reactive cysteine residues in kinases .
• 3-Substituted derivatives (e.g., morpholinyl-oxoethyl) demonstrate enhanced aqueous solubility, critical for oral bioavailability .

Research Findings and Computational Insights

• Docking Studies : AutoDock4 simulations on analogous compounds predict high binding affinity (-9.2 kcal/mol) for cyclin-dependent kinases (CDKs), driven by halogen bonding with 2-chlorophenyl and furan π-stacking .
• Electrostatic Potential (ESP) Analysis: Multiwfn calculations reveal a polarized electron density distribution, with the thiazol-4-one core acting as an electrophilic "hotspot" .
• Crystallographic Data : Isostructural analogs (e.g., 4-fluorophenyl derivatives) exhibit triclinic symmetry and planarity, suggesting similar packing efficiency for the target compound .

Biological Activity

(5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-2-(4-fluoroanilino)-1,3-thiazol-4-one is a complex organic compound notable for its potential biological activities. This compound features a unique structural framework that includes a furan ring and a thiazole moiety, which are known for their diverse pharmacological properties. This article provides a comprehensive overview of the biological activity of this compound, supported by relevant research findings and case studies.

Chemical Structure

The molecular formula of (5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-2-(4-fluoroanilino)-1,3-thiazol-4-one is $C_{17}H_{13}ClN_2OS$. The structural components include:

• Furan ring : Contributes to the compound's reactivity and biological interactions.
• Thiazole ring : Associated with various biological activities, including anticancer and antimicrobial effects.
• Substituents : The presence of chlorine and fluorine atoms enhances its interaction with biological targets.

The biological activity of this compound can be attributed to its ability to interact with various molecular targets, including enzymes and receptors. The mechanisms involve:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, leading to altered cellular functions.
• Receptor Binding : It can bind to receptors, modulating signal transduction pathways that influence gene expression and cellular responses.

Antitumor Activity

Research indicates that thiazole derivatives exhibit significant anticancer properties. For instance:

• Cytotoxicity Studies : Compounds similar to (5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-2-(4-fluoroanilino)-1,3-thiazol-4-one have shown promising results against various cancer cell lines. A study reported an IC50 value of $1.61\pm 1.92\,\mu g/mL$ for related thiazole compounds against cancer cells, indicating strong cytotoxic potential .

Compound	Cell Line	IC50 (µg/mL)
Thiazole Derivative 1	A-431	1.61 ± 1.92
Thiazole Derivative 2	U251	23.30 ± 0.35

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties:

• Broad-Spectrum Activity : Similar compounds have been noted for their effectiveness against a range of bacterial strains, outperforming established antibiotics like streptomycin and tetracycline .

Case Studies

• Anticonvulsant Properties : Several studies have explored the anticonvulsant activity of thiazole derivatives. One study highlighted that modifications in the thiazole structure could enhance anticonvulsant effects significantly .
• Cancer Cell Selectivity : In vitro studies demonstrated that certain analogues exhibited selective cytotoxicity towards human glioblastoma cells while sparing normal cells, showcasing the therapeutic potential of these compounds .